Cas no 631898-59-4 (2-Thiophenecarboxylic acid, 5-(3-oxo-3H-naphtho[2,1-b]pyran-2-yl)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(3-oxo-3H-naphtho[2,1-b]pyran-2-yl)-
• CAS No: 631898-59-4
• MF: C₁₈H₁₀O₄S
• MW: 322.334603786469
• CID: 1647303
• Update Time: 2024-09-12

2-Thiophenecarboxylic acid, 5-(3-oxo-3H-naphtho[2,1-b]pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3-oxo-3H-naphtho[2,1-b]pyran-2-yl)-

• Inchi： 1S/C18H10O4S/c19-17(20)16-8-7-15(23-16)13-9-12-11-4-2-1-3-10(11)5-6-14(12)22-18(13)21/h1-9H,(H,19,20)
• InChI Key： YKCQSPACYYZEIG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2C(=O)OC3=CC=C4C(=C3C=2)C=CC=C4)=CC=1

Computed Properties

• Exact Mass: 322.03

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 627.6±55.0 °C(Predicted)
• PSA: 63.6
• pka: 3.44±0.10(Predicted)